Cas no 78388-31-5 (1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylic acid)

1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylic acid structure
78388-31-5 structure
Product Name:1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylic acid
CAS No:78388-31-5
MF:C12H14O4
MW:222.237164020538
CID:984187
PubChem ID:265144
Update Time:2025-04-20

1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylic acid
    • DTXSID00229057
    • 4a,8a-Naphthalenedicarboxylic acid, 1,4,5,8-tetrahydro-, cis-
    • 78388-31-5
    • 3642-04-4
    • NSC-100967
    • AKOS022654388
    • NSC100967
    • 1,4,5,8-Tetrahydro-4a,8a-naphthalenedicarboxylic acid
    • NCIOpen2_007015
    • 9HF7QCI9IN
    • 4a,8a-Naphthalenedicarboxylic acid, 1,4,5,8-tetrahydro-
    • NSC 100967
    • UNII-9HF7QCI9IN
    • cis-1,4,5,8-Tetrahydro-4a,8a-naphthalenedicarboxylic acid
    • Inchi： 1S/C12H14O4/c13-9(14)11-5-1-2-6-12(11,10(15)16)8-4-3-7-11/h1-4H,5-8H2,(H,13,14)(H,15,16)
    • InChI Key： NXUJTEIDSOQKGW-UHFFFAOYSA-N
    • SMILES： OC(C12CC=CCC1(C(=O)O)CC=CC2)=O

Computed Properties

  • Exact Mass: 222.08900
  • Monoisotopic Mass: 222.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.60000
  • LogP: 1.82840

1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylic acid Customs Data

  • HS CODE：2917209090
  • Customs Data：

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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